[4-(3-Chloro-4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]acetic acid

• IUPAC Name: 2-[4-(3-chloro-4-fluorophenyl)-5-oxo-1H-1,2,4-triazol-3-yl]acetic acid
• InChI: InChI=1S/C10H7ClFN3O3/c11-6-3-5(1-2-7(6)12)15-8(4-9(16)17)13-14-10(15)18/h1-3H,4H2,(H,14,18)(H,16,17)
• InChI Key: FDYMFVXIXYQCGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C(=NNC2=O)CC(=O)O)Cl)F
• Molecular Formula: C10H7ClFN3O3
• Molecular Weight: 271.63 g/mol

Description

“[4-(3-Chloro-4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]acetic acid” is a chemical compound that contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also contains a chloro-fluorophenyl group, which is a phenyl group substituted with a chlorine atom and a fluorine atom.

Synthesis Analysis

The synthesis of such compounds often involves reactions like Rh-catalyzed asymmetric addition reactions and Palladium-catalyzed oxidative cross-coupling reactions. Protodeboronation of pinacol boronic esters is also a common method used in the synthesis of similar compounds.

Molecular Structure Analysis

The molecular formula of this compound is C8H6ClFO2. It contains a triazole ring attached to an acetic acid group, and a chloro-fluorophenyl group attached to the triazole ring.

Chemical Reactions Analysis

This compound, like other triazole derivatives, can participate in various chemical reactions. For instance, it can undergo Rh-catalyzed asymmetric addition reactions and Palladium-catalyzed oxidative cross-coupling reactions.

Safety and Hazards

While the specific safety and hazards of this compound are not known, it is generally recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment when handling similar compounds.